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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555092 Get Quote

An In-depth Technical Guide to Vat Brown 1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Vat Brown 1, an anthraquinone-based vat dye. The information

is intended for researchers, scientists, and professionals in drug development and related fields

who require detailed technical information on this compound.

Chemical Structure and Identification
Vat Brown 1, also known as C.I. 70800, is a complex polycyclic aromatic compound. Its

chemical structure is based on an anthraquinone framework.
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Identifier Value

IUPAC Name Not consistently available in literature

CAS Number 2475-33-4[1][2][3]

C.I. Number 70800[2][4]

Molecular Formula C₄₂H₁₈N₂O₆[2][4][5]

Molecular Weight 646.60 g/mol [1][2][4]

InChI Key DCYIADGZPJOOFN-UHFFFAOYSA-N[1]

Synonyms

Vat Navy Brown BR, Vat Brown BR, Vat Brown

2R, Cibanon Brown BR, Anthramar Brown BR,

Dycosthren Brown BR, Mikethrene Brown BR[3]

[6][7]

Physicochemical Properties
Vat Brown 1 is a dark brown or deep red powder.[2][5] It is characterized by its insolubility in

water and most common organic solvents under ambient conditions.

Table of Physicochemical Properties

Property Value

Physical State Powder[2][5]

Color Dark brown, Reddish-brown[6]

Solubility
Insoluble in water and cold xylene; Slightly

soluble in hot tetralin and hot xylene[4][5][6]

Behavior in Concentrated Sulfuric Acid
Greenish-gray or Copenhagen green, with a

brown precipitate upon dilution[4][6]

Leuco Form Color (Alkaline Reduction) Yellowish-brown[5][6]

Leuco Form Color (Acid Reduction) Dark olive[4][6]
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Synthesis of Vat Brown 1
The synthesis of Vat Brown 1 is a multi-step process that underscores the complexity of vat

dye manufacturing. One documented method involves the condensation of 1,4-

diaminoanthraquinone with two molecules of 1-bromoanthracene-9,10-dione, followed by a

ring-closure reaction.[4] A more intricate, seven-step synthesis has also been reported, which,

while having a low overall yield, provides a detailed pathway.[8]

Experimental Protocol: A Representative Synthesis
Pathway
The following protocol is a generalized representation based on described synthetic routes.[8]

[9][10] Researchers should consult specific literature for precise reaction conditions and safety

protocols.

Step 1: Preparation of 1-Amino-5-benzamidoanthraquinone

1,5-diaminoanthraquinone is partially acylated using benzoyl chloride.

The resulting mixture of mono- and di-acylated products undergoes acidic hydrolysis to yield

1-amino-5-benzamidoanthraquinone.[9][10]

Step 2: Preparation of 1-Benzoylamino-4-bromoanthraquinone

1-aminoanthraquinone is acylated with benzoyl chloride to produce 1-

benzamidoanthraquinone.

The product is then brominated to yield 1-benzoylamino-4-bromoanthraquinone.[9][10]

Step 3: Condensation

The two intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-

bromoanthraquinone, are condensed in a high-boiling solvent such as nitrobenzene.[9]

Step 4: Ring Closure (Carbazolation)

The condensation product is subjected to a ring-closure reaction in the presence of a Lewis

acid like aluminum chloride in a solvent such as pyridine to form the final Vat Brown 1
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molecule.[8]

Step 5: Purification

The crude product is purified through a series of washing and filtration steps to remove

impurities.

Synthesis Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://static.fibre2fashion.com/articleresources/PdfFiles/58/5722.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intermediate 1 Synthesis

Intermediate 2 Synthesis

1,5-Diaminoanthraquinone Acylation
Benzoyl Chloride

Hydrolysis
Acid

1-Amino-5-benzamidoanthraquinone

Condensation

1-Aminoanthraquinone Acylation
Benzoyl Chloride

Bromination
Bromine

1-Benzoylamino-4-bromoanthraquinone

Ring Closure
AlCl3, Pyridine

Vat Brown 1
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Vat Brown 1 Powder

Vatting

NaOH, Na2S2O4

Soluble Leuco Form

Dyeing

Cotton Fabric

Dyed Fabric (Leuco)

Oxidation

Air or Oxidizing Agent

Dyed Fabric (Oxidized)

Soaping

Hot Detergent

Final Dyed Fabric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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